Fmoc-Ala[2-Bim(1-Me)]-OH

• Molecular Formula: C26H23N3O4
• Molecular Weight: 441.5 g/mol
• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylbenzimidazol-2-yl)propanoic acid
• InChI: InChI=1S/C26H23N3O4/c1-29-23-13-7-6-12-21(23)27-24(29)14-22(25(30)31)28-26(32)33-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-13,20,22H,14-15H2,1H3,(H,28,32)(H,30,31)/t22-/m0/s1
• InChI Key: DDPQDQBLMXWVMP-QFIPXVFZSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1C[C@@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35

Description

Fmoc-Ala[2-Bim(1-Me)]-OH is an Fmoc (9-fluorenylmethyloxycarbonyl)-protected alanine derivative featuring a 2-(1-methylimidazolyl) (2-Bim(1-Me)) side chain modification. This compound is structurally analogous to histidine derivatives but substitutes the natural imidazole-containing histidine backbone with an alanine scaffold. The Fmoc group provides alkali-labile α-amino protection, enabling its use in solid-phase peptide synthesis (SPPS) under mild deprotection conditions .

Comparison with Similar Compounds

Structural and Functional Comparison

Table 1: Key Structural and Functional Properties

Compound	Core Amino Acid	Side Chain Modification	Molecular Weight (g/mol)	Protection Strategy	Key Applications
Fmoc-Ala[2-Bim(1-Me)]-OH*	Alanine	2-(1-Methylimidazolyl)	~380–400 (estimated)	Fmoc (α-amino)	Peptide engineering, CPL studies
Fmoc-His(1-Me)-OH	Histidine	1-Methylimidazole	391.43	Fmoc (α-amino)	Peptide synthesis, enzyme mimics
Fmoc-Ala(β-cyclobutyl)-OH	Alanine	β-Cyclobutyl	265.3 (exact)	Fmoc (α-amino)	Proteomics, peptide flexibility
Fmoc-Arg(Pbf)-OH	Arginine	Pbf-protected guanidine	648.7 (exact)	Fmoc (α-amino), Pbf (side chain)	SPPS of arginine-rich peptides
Fmoc-Aib-OH	α-Methylalanine	α-Methyl group	265.3	Fmoc (α-amino)	Conformationally restricted peptides

*Note: Properties for Fmoc-Ala[2-Bim(1-Me)]-OH are inferred from structural analogs.

Key Observations:

Side Chain Diversity :

• Fmoc-Ala[2-Bim(1-Me)]-OH introduces an imidazole-like moiety, similar to Fmoc-His(1-Me)-OH, but on an alanine backbone. This modification may enhance metal-binding or catalytic properties in synthetic peptides while avoiding the steric bulk of histidine .
• Compared to Fmoc-Ala(β-cyclobutyl)-OH, which increases peptide flexibility, the 2-Bim(1-Me) group likely imposes moderate steric hindrance while enabling π-π interactions .

Fmoc-Aib-OH and Fmoc-Ala[2-Bim(1-Me)]-OH both lack acid-labile side-chain protections, making them compatible with Fmoc/t-Bu SPPS strategies .

Key Observations:

• Beta-Alanine Contamination : Like Fmoc-Ala-OH, Fmoc-Ala[2-Bim(1-Me)]-OH may suffer from β-Ala impurities during synthesis, necessitating stringent supplier specifications to prevent peptide chain termination or misincorporation .
• Coupling Efficiency : For bulky derivatives (e.g., Fmoc-Arg(Pbf)-OH), coupling efficiency drops to 93% even with optimized protocols . Fmoc-Ala[2-Bim(1-Me)]-OH’s smaller side chain may achieve higher coupling yields under similar conditions.